Cas no 1001611-03-5 (3-acetamido-5-methylhexanoic acid)

• Product Name: 3-acetamido-5-methylhexanoic acid
• CAS No: 1001611-03-5
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 892873
• PubChem ID: 45119573
• Update Time: 2025-05-20

3-acetamido-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-(acetylamino)-5-methyl-;
• Hexanoic acid, 3-(acetylamino)-5-methyl-
• 3-acetamido-5-methylhexanoic acid

• Inchi： 1S/C9H17NO3/c1-6(2)4-8(5-9(12)13)10-7(3)11/h6,8H,4-5H2,1-3H3,(H,10,11)(H,12,13)
• InChI Key： QXVNWFGYESVXFT-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(NC(C)=O)CC(C)C

Additional information on 3-acetamido-5-methylhexanoic acid

Recent Advances in the Study of 3-Acetamido-5-methylhexanoic Acid (CAS: 1001611-03-5)

3-Acetamido-5-methylhexanoic acid (CAS: 1001611-03-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent investigations due to its potential applications in drug development and therapeutic interventions. The following research brief provides an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical relevance.

Recent studies have focused on the synthetic pathways for 3-acetamido-5-methylhexanoic acid, with an emphasis on optimizing yield and purity. Researchers have employed advanced techniques such as asymmetric synthesis and enzymatic catalysis to achieve high enantiomeric purity, which is critical for its biological applications. The compound's structural similarity to naturally occurring amino acids has also prompted investigations into its role as a building block for novel peptide-based therapeutics.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-acetamido-5-methylhexanoic acid exhibits promising interactions with specific enzymatic targets. For instance, it has been shown to modulate the activity of enzymes involved in neurodegenerative pathways, suggesting potential applications in the treatment of conditions such as Alzheimer's disease. Additionally, its role as a metabolic intermediate in certain bacterial species has opened avenues for research into antimicrobial agents.

Further research has explored the pharmacokinetic properties of 3-acetamido-5-methylhexanoic acid, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding its therapeutic potential and optimizing its formulation for clinical use. Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have enabled more precise characterization of these properties.

The compound's potential as a drug candidate has also been evaluated in preclinical models. Animal studies have provided insights into its safety profile and efficacy, with particular attention to its bioavailability and tissue-specific effects. These findings are instrumental in guiding future clinical trials and regulatory approvals.

In conclusion, 3-acetamido-5-methylhexanoic acid (CAS: 1001611-03-5) represents a promising area of research in the chemical biology and pharmaceutical fields. Its unique structural and functional properties offer diverse opportunities for therapeutic development. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications in medicine. Researchers and industry professionals are encouraged to monitor advancements in this area, as they may lead to significant breakthroughs in drug discovery and patient care.